5-methyl-N'-[(E)-2-phenylethenyl]sulfonyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbohydrazide

• IUPAC Name: 5-methyl-N'-[(E)-2-phenylethenyl]sulfonyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbohydrazide
• InChI: InChI=1S/C18H20N2O3S2/c1-13-7-8-16-15(11-13)12-17(24-16)18(21)19-20-25(22,23)10-9-14-5-3-2-4-6-14/h2-6,9-10,12-13,20H,7-8,11H2,1H3,(H,19,21)/b10-9+
• InChI Key: LLHVAAHMJBMSDI-MDZDMXLPSA-N
• Canonical SMILES: CC1CCC2=C(C1)C=C(S2)C(=O)NNS(=O)(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: CC1CCC2=C(C1)C=C(S2)C(=O)NNS(=O)(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C18H20N2O3S2
• Molecular Weight: 376.5 g/mol

Description

The compound is a derivative of benzothiophene, which is an aromatic organic compound with a molecular formula C8H6S. It also contains a sulfonyl functional group, which is often found in organosulfur compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Benzothiophenes can undergo a variety of reactions, including protodeboronation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structural components. For example, benzothiophene has a melting point of 32 °C and a boiling point of 221 °C.

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. For instance, some benzothiophene derivatives have been found to have therapeutic properties.